Cas no 1798523-72-4 (N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1798523-72-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5408980
• Update Time: 2025-07-16

N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-phenylpentyl)-N'-(1,2-oxazol-3-yl)oxamide
• N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C16H19N3O4/c20-10-7-13(12-4-2-1-3-5-12)6-9-17-15(21)16(22)18-14-8-11-23-19-14/h1-5,8,11,13,20H,6-7,9-10H2,(H,17,21)(H,18,19,22)
• InChI Key： IUUPEMZVZYVDQU-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC=C1)CCO)(=O)C(NC1C=CON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1798523-72-4)

N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1798523-72-4, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide consists of a 5-hydroxy-3-phenylpentyl side chain attached to an ethanediamide backbone, which is further modified by a 1,2-oxazol ring. This unique arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing candidate for further study.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 5-hydroxy-3-phenylpentyl moiety in this compound may contribute to its ability to interact with specific enzymes or receptors, while the 1,2-oxazol ring could enhance its binding affinity and selectivity. These features make N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide a valuable asset in the search for new therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural and functional relationships between molecules and their biological effects. The synthesis and characterization of N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide have provided valuable insights into how modifications to the molecular framework can influence pharmacological activity. This compound serves as a testament to the ongoing efforts to develop more effective and targeted treatments for a wide range of medical conditions.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of cellular signaling pathways, many of which involve enzymes such as kinases and phosphatases. The 5-hydroxy-3-phenylpentyl group may be able to interact with these enzymes, potentially leading to the development of novel anti-inflammatory agents. Additionally, the 1,2-oxazol ring could provide stability and improve solubility, making it easier to formulate into effective drug products.

Another area where N'-(5-hydroxy-3-phenylpentyl)-N-(1,2-oxazol-3-yl)ethanediamide shows promise is in the treatment of neurological disorders. Neurological conditions often involve disruptions in neurotransmitter systems and receptor function. The unique structural features of this compound may allow it to modulate these systems effectively. For instance, the 5-hydroxy group could interact with serotonergic receptors, while the 1,2-oxazol ring might influence GABAergic pathways. These interactions could lead to new treatments for conditions such as depression, anxiety, and epilepsy.

The synthesis of N'-(5-hydroxy-3-phenylpentyl)-N-(1,2 oxazol - 3 - yl)ethanediamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and purification methods have been employed to ensure that the final product meets the stringent requirements for pharmaceutical use.

Once synthesized, N'-(5-hydroxy - 3 - phenyl pent yl ) - N - ( 1 , 2 - o x az ol - 3 - y l ) eth aned i am ide undergoes rigorous testing to evaluate its pharmacological properties. These tests include in vitro assays to assess its interaction with biological targets as well as in vivo studies to evaluate its efficacy and safety profile. The results from these studies will provide critical data on whether this compound has the potential to become a new therapeutic agent.

The development of new drugs is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N'-(5-hydroxy - 3 - phen yl pent yl ) - N - ( 1 , 2 - o x az ol - 3 - y l ) eth aned i am ide offer hope for future treatments by providing new chemical entities that can be further optimized for clinical use. The continued investigation into this compound and others like it will contribute significantly to advancements in medicine.

In conclusion, N'-(5-hydroxy - 3 - phen yl pent yl ) - N - ( 1 , 2 ox az ol - 3 y l ) eth aned i am ide ( CAS No . 1798523 -72 .4 ) is a promi sing compo und with poten tial appl ic ations i n pharma ceutical re sea rch . Its unique stru cture an d func tional gro ups make i t an i nteresti ng candi date for furt her stu dy i n di sease trea tment s . With con tin ued re sea rch an d deve lopment , thi s compo und coul d contri bute signifi cantly t o th e fi eld o f med ic ine an d off er new h opes f or patien ts wi th var ious med ic al co ndi tio ns .